Cas no 2001608-38-2 (Diisopropyl 3-hydroxy-3-methyl-cyclobutane-1,1-dicarboxylate)

• Product Name: Diisopropyl 3-hydroxy-3-methyl-cyclobutane-1,1-dicarboxylate
• CAS No: 2001608-38-2
• MF: C₁₃H₂₂O₅
• MW: 258.310784816742
• CID: 6801735
• PubChem ID: 168476935
• Update Time: 2025-10-30

Diisopropyl 3-hydroxy-3-methyl-cyclobutane-1,1-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2001608-38-2
• DIISOPROPYL 3-HYDROXY-3-METHYL-CYCLOBUTANE-1,1-DICARBOXYLATE
• F93385
• Diisopropyl 3-hydroxy-3-methyl-cyclobutane-1,1-dicarboxylate

• Inchi： 1S/C13H22O5/c1-8(2)17-10(14)13(6-12(5,16)7-13)11(15)18-9(3)4/h8-9,16H,6-7H2,1-5H3
• InChI Key： UCVCPWOIQPJFQL-UHFFFAOYSA-N
• SMILES： OC1(C)CC(C(=O)OC(C)C)(C(=O)OC(C)C)C1

Computed Properties

• Exact Mass: 258.14672380g/mol
• Monoisotopic Mass: 258.14672380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 72.8Ų

Additional information on Diisopropyl 3-hydroxy-3-methyl-cyclobutane-1,1-dicarboxylate

Introduction to Diisopropyl 3-hydroxy-3-methyl-cyclobutane-1,1-dicarboxylate (CAS No. 2001608-38-2)

Diisopropyl 3-hydroxy-3-methyl-cyclobutane-1,1-dicarboxylate, with the CAS number 2001608-38-2, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclobutane ring structure and functional groups, exhibits promising properties that make it a valuable candidate for various applications in drug development and synthetic chemistry.

The molecular structure of Diisopropyl 3-hydroxy-3-methyl-cyclobutane-1,1-dicarboxylate consists of a cyclobutane core substituted with two isopropyl groups, a hydroxyl group, and two carboxyl groups. This arrangement imparts a high degree of steric hindrance and electronic complexity, which can be exploited to modulate the biological activity of the compound. The presence of both hydroxyl and carboxyl groups also makes it a versatile intermediate for further chemical modifications, enabling the synthesis of more complex molecules.

In recent years, there has been growing interest in cyclobutane derivatives due to their potential as pharmacological agents. The rigid cyclic structure of cyclobutane can enhance binding affinity and selectivity towards biological targets, making these compounds attractive for drug design. Specifically, Diisopropyl 3-hydroxy-3-methyl-cyclobutane-1,1-dicarboxylate has been investigated for its potential role in inhibiting certain enzymes and receptors involved in inflammatory and metabolic diseases.

One of the most compelling aspects of this compound is its structural similarity to natural products found in plants and microorganisms. Such structural mimicry is often employed in drug discovery to leverage the biological activity of known compounds. Researchers have hypothesized that the cyclobutane ring in Diisopropyl 3-hydroxy-3-methyl-cyclobutane-1,1-dicarboxylate could mimic the scaffold of bioactive molecules, thereby enhancing its pharmacological properties. Preliminary studies have suggested that this compound may exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation pathways.

The synthesis of Diisopropyl 3-hydroxy-3-methyl-cyclobutane-1,1-dicarboxylate presents unique challenges due to the complexity of its molecular framework. However, advances in synthetic methodologies have made it more accessible for research purposes. Modern techniques such as transition metal-catalyzed reactions and asymmetric synthesis have enabled chemists to construct complex cyclic structures with high precision. These methods have been instrumental in producing derivatives of Diisopropyl 3-hydroxy-3-methyl-cyclobutane-1,1-dicarboxylate that exhibit enhanced biological activity or improved pharmacokinetic profiles.

In addition to its potential as a pharmacological agent, Diisopropyl 3-hydroxy-3-methyl-cyclobutane-1,1-dicarboxylate has also been explored as a building block for more complex chemical entities. Its versatile functional groups allow for further modifications through esterification, amidation, or other reactions, enabling the creation of novel compounds with tailored properties. This flexibility makes it a valuable asset in medicinal chemistry libraries and synthetic chemistry research.

The latest research on Diisopropyl 3-hydroxy-3-methyl-cyclobutane-1,1-dicarboxylate has focused on understanding its interactions with biological targets at a molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate the binding mode of this compound with enzymes and receptors. These studies have provided insights into how structural modifications can influence binding affinity and selectivity, guiding future drug design efforts.

The pharmaceutical industry has shown particular interest in developing small molecule inhibitors for therapeutic applications. Diisopropyl 3-hydroxy-3-methyl-cyclobutane-1,1-dicarboxylate, with its unique structural features, represents a promising candidate for this purpose. Its ability to modulate enzyme activity could lead to the development of new drugs targeting various diseases, including cancer, inflammation, and metabolic disorders. Further preclinical studies are needed to validate these findings and assess the safety and efficacy of this compound in vivo.

The environmental impact of chemical compounds is also an important consideration in modern research. The synthesis and application of Diisopropyl 3-hydroxy-3-methyl-cyclobutane-1,1-dicarboxylate must be conducted with an emphasis on sustainability and green chemistry principles. Efforts are being made to develop more efficient synthetic routes that minimize waste and reduce energy consumption. Additionally, researchers are exploring biodegradable derivatives of this compound that could be less harmful to the environment upon release.

In conclusion, Diisopropyl 3-hydroxy-3-methyl-cyclobutane-1,1-dicarboxylate (CAS No. 2001608-38-2) is a fascinating compound with significant potential in pharmaceutical research and chemical biology. Its unique structure and functional groups make it a valuable tool for drug discovery and synthetic chemistry. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents.